Cas no 1227465-55-5 (5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine
• CAS No: 1227465-55-5
• MF: C₉H₁₂Cl₂N₄S
• MW: 279.189377784729
• MDL: MFCD16039360
• CID: 1071441
• PubChem ID: 50944321
• Update Time: 2025-11-02

5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Amino(phenyl)methyl)-1,3,4-thiadiazol-2-amine dihydrochloride
• 5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine dihydrochloride
• 5-[amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine(SALTDATA: 2HCl)
• 5-(Aminophenylmethyl)-[1,3,4]thiadiazol-2-ylamine dihydrochloride
• FT-0684167
• I05-1674
• 1241674-62-3
• 1,3,4-thiadiazole-2-methanamine, 5-amino-alpha-phenyl-, dihydrochloride
• 5-[amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine;dihydrochloride
• 5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine diHCl
• 1227465-55-5
• 5-(Aminophenylmethyl)-[1,3,4]thiadiazol-2-ylaminedihydrochloride
• DTXSID80679016
• 5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine--hydrogen chloride (1/2)
• AKOS015894625
• ALBB-013587
• MFCD16039360
• 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD16039360
• Inchi： 1S/C9H10N4S.2ClH/c10-7(6-4-2-1-3-5-6)8-12-13-9(11)14-8;;/h1-5,7H,10H2,(H2,11,13);2*1H
• InChI Key： NNRRIJQAGHVEMP-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(N)=NN=C1C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 278.0159730g/mol
• Monoisotopic Mass: 278.0159730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine

Comprehensive Guide to 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine (CAS No. 1227465-55-5): Properties, Applications, and Market Insights

The compound 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine (CAS No. 1227465-55-5) is a specialized thiadiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. As a heterocyclic compound, it features a unique molecular structure combining a phenylmethyl group with a 1,3,4-thiadiazole core, making it valuable for various synthetic applications. This article explores its chemical properties, potential uses, and relevance in current scientific trends, addressing common queries from researchers and industry professionals.

Chemically, 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine belongs to the class of nitrogen-sulfur heterocycles, known for their diverse biological activities. The presence of both amino and thiadiazole functional groups enhances its reactivity, enabling its use as a building block in drug discovery. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with the growing demand for targeted cancer therapies—a hot topic in medicinal chemistry. Researchers frequently search for "thiadiazole derivatives in drug design" or "CAS 1227465-55-5 applications," reflecting its relevance in modern R&D.

In agrochemicals, this compound’s structural versatility allows for the development of novel pesticides and herbicides with improved efficacy. The phenylmethyl moiety contributes to enhanced lipid solubility, a critical factor in formulation science. With the rise of sustainable agriculture, queries like "eco-friendly thiadiazole-based agrochemicals" or "1227465-55-5 in crop protection" underscore its alignment with industry trends. Regulatory agencies emphasize safer alternatives, positioning 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine as a candidate for greener solutions.

From a synthetic perspective, the compound’s amino-thiadiazole core facilitates reactions such as condensation and cyclization, pivotal in creating complex molecules. Laboratories often inquire about "synthesis protocols for CAS 1227465-55-5" or "modification strategies for thiadiazole amines," indicating its utility in organic chemistry workflows. Its stability under mild conditions further boosts its appeal for scalable production.

Market analyses reveal increasing procurement of 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine by contract research organizations (CROs) and academic institutions. The compound’s patent landscape shows activity in antiviral and antimicrobial applications, resonating with post-pandemic research priorities. Searches for "buy 1227465-55-5" or "suppliers of thiadiazole amines" highlight commercial interest, while forums discuss its role in high-throughput screening libraries.

Quality control is paramount for CAS 1227465-55-5, with HPLC and NMR being standard characterization tools. Purity thresholds (>98%) are frequently queried, alongside "handling precautions for amino-thiadiazoles," though it remains non-hazardous under normal conditions. Suppliers often provide technical data sheets detailing storage recommendations (e.g., desiccated, 2–8°C) to ensure longevity.

In conclusion, 5-Amino(phenyl)methyl-1,3,4-thiadiazol-2-amine exemplifies the intersection of innovation and practicality in specialty chemicals. Its dual utility in pharmaceuticals and agrochemicals, coupled with straightforward synthesis, makes it a staple in research pipelines. As AI-driven drug discovery accelerates, compounds like this—with well-documented SAR (structure-activity relationship) data—will remain pivotal. Future directions may explore its catalytic applications or material science adaptations, further expanding its industrial footprint.